Cas no 1934943-45-9 (3-(2-Aminoethyl)pyrimido[4,5-d]pyrimidin-4(3H)-one)

• Product Name: 3-(2-Aminoethyl)pyrimido[4,5-d]pyrimidin-4(3H)-one
• CAS No: 1934943-45-9
• MF: C₈H₉N₅O
• MW: 191.189960241318
• MDL: MFCD29046076
• CID: 4774635
• PubChem ID: 91812026
• Update Time: 2025-05-22

3-(2-Aminoethyl)pyrimido[4,5-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminoethyl)pyrimido[4,5-d]pyrimidin-4(3H)-one
• 3-(2-Aminoethyl)pyrimido[4,5-d]pyrimidin-4(3H)-one

• MDL： MFCD29046076
• Inchi： 1S/C8H9N5O/c9-1-2-13-5-12-7-6(8(13)14)3-10-4-11-7/h3-5H,1-2,9H2
• InChI Key： FSRWHBRIKBJNHW-UHFFFAOYSA-N
• SMILES： O=C1C2C=NC=NC=2N=CN1CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: -1.4
• Topological Polar Surface Area: 84.5

Additional information on 3-(2-Aminoethyl)pyrimido[4,5-d]pyrimidin-4(3H)-one

3-(2-Aminoethyl)pyrimido[4,5-d]pyrimidin-4(3H)-one: A Comprehensive Overview

The compound 3-(2-Aminoethyl)pyrimido[4,5-d]pyrimidin-4(3H)-one, identified by the CAS number 1934943-45-9, is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of heterocyclic compounds, specifically pyrimidine derivatives, which have been extensively studied for their diverse biological activities and structural versatility. The presence of the aminoethyl group attached to the pyrimido[4,5-d]pyrimidine ring introduces unique chemical properties that make this compound a subject of interest in both academic and industrial settings.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 3-(2-Aminoethyl)pyrimido[4,5-d]pyrimidin-4(3H)-one. These methods often involve multi-component reactions or microwave-assisted synthesis, which not only enhance the efficiency of the process but also allow for better control over the product's purity and yield. The use of microwave technology has been particularly promising, as it significantly reduces reaction times while maintaining high yields. This has made the compound more accessible for further studies and potential applications.

The biological activity of 3-(2-Aminoethyl)pyrimido[4,5-d]pyrimidin-4(3H)-one has been a focal point of recent research efforts. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic applications in diseases associated with chronic inflammation and oxidative stress. Additionally, its ability to modulate key cellular pathways involved in neurodegenerative disorders has been explored, suggesting its potential role in neuroprotective therapies.

In terms of pharmacological applications, the compound's bioavailability and metabolic stability have been evaluated in preclinical models. These studies have shown that 3-(2-Aminoethyl)pyrimido[4,5-d]pyrimidin-4(3H)-one demonstrates favorable pharmacokinetic profiles, which are essential for its development as an orally administered drug. Furthermore, its ability to cross the blood-brain barrier has been highlighted in recent investigations, indicating its potential utility in treating central nervous system disorders.

The structural uniqueness of this compound also lends itself to applications in materials science. Researchers have explored its use as a building block for constructing advanced materials with tailored electronic properties. For instance, its incorporation into organic semiconductors has shown promise in enhancing device performance due to its ability to facilitate charge transport processes.

In conclusion, 3-(2-Aminoethyl)pyrimido[4,5-d]pyrimidin-4(3H)-one (CAS No. 1934943-45-9) is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique chemical structure, coupled with its favorable biological and pharmacological properties, positions it as a valuable tool for advancing research and development in fields such as drug discovery, materials science, and beyond.